Cas no 1781452-44-5 (1-(3,5-Difluoro-4-mthylphnyl)thanol)
1-(3,5-Difluoro-4-mthylphnyl)thanol Chemical and Physical Properties
Names and Identifiers
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- 1-(3,5-Difluoro-4-mthylphnyl)thanol
- 1-(3,5-Difluoro-4-methylphenyl)ethanol
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- Inchi: 1S/C9H10F2O/c1-5-8(10)3-7(6(2)12)4-9(5)11/h3-4,6,12H,1-2H3
- InChI Key: MHSHZBBPZWWSTK-UHFFFAOYSA-N
- SMILES: C(C1C=C(F)C(C)=C(F)C=1)(O)C
Computed Properties
- Exact Mass: 172.06997126g/mol
- Monoisotopic Mass: 172.06997126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
1-(3,5-Difluoro-4-mthylphnyl)thanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022KNN-1g |
1-(3,5-Difluoro-4-methylphenyl)ethanol |
1781452-44-5 | 95% | 1g |
$353.00 | 2025-02-13 |
1-(3,5-Difluoro-4-mthylphnyl)thanol Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(3,5-Difluoro-4-mthylphnyl)thanol
Comprehensive Analysis of 1-(3,5-Difluoro-4-methylphenyl)ethanol (CAS No. 1781452-44-5): Properties, Applications, and Industry Trends
1-(3,5-Difluoro-4-methylphenyl)ethanol (CAS No. 1781452-44-5) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its 3,5-difluoro-4-methylphenyl backbone, has garnered attention due to its unique structural features, which enable versatile reactivity in synthetic chemistry. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery pipelines.
In recent years, the demand for fluorinated organic compounds like 1-(3,5-Difluoro-4-methylphenyl)ethanol has surged, driven by their applications in biomedical research and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and chiral auxiliaries. Its CAS No. 1781452-44-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of 1-(3,5-Difluoro-4-methylphenyl)ethanol typically involves Grignard reactions or reductive methods starting from 3,5-difluoro-4-methylbenzaldehyde. Its high purity and stability under ambient conditions make it suitable for scalable production. Industry experts highlight its compatibility with green chemistry principles, aligning with the global shift toward sustainable manufacturing.
From an SEO perspective, queries such as "1-(3,5-Difluoro-4-methylphenyl)ethanol synthesis", "CAS 1781452-44-5 applications", and "fluorinated phenyl derivatives in drug development" are trending. These keywords reflect user interest in both practical synthesis protocols and theoretical advancements. The compound’s role in COVID-19-related research (e.g., protease inhibitor design) has further boosted its visibility.
Looking ahead, 1-(3,5-Difluoro-4-methylphenyl)ethanol is poised to play a pivotal role in precision medicine and catalysis. Innovations in continuous flow chemistry and AI-driven molecular design are expected to expand its utility. As regulatory frameworks evolve, its non-toxic profile and biodegradability will likely enhance its adoption across industries.
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